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Compound of Interest

Compound Name: Perrhenic acid

Cat. No.: B083028

The discovery of perrhenic acid is intrinsically linked to the identification of the element
rhenium itself. This in-depth technical guide explores the historical context of this discovery,
detailing the key scientists, the initial synthesis of perrhenic acid, and the early
characterization of its properties.

The Dawn of a New Element: The Discovery of
Rhenium

The journey to perrhenic acid began with the search for the then-undiscovered element 75,
predicted by Dmitri MendeleeV's periodic table. In 1925, the German scientific team of Ida
Noddack (née Tacke), Walter Noddack, and Otto Berg successfully identified this element.[1][2]
[3] They named it "Rhenium" in honor of the Rhine River, a significant landmark in Ida
Noddack's home region.[2][3] Their groundbreaking discovery was announced in their 1925
paper, "Die Ekamangane” (The Eka-Manganeses).

Following the initial discovery, the Noddacks embarked on the arduous task of isolating a
weighable amount of the new element. By 1926, they had successfully prepared the first gram
of rhenium metal from 660 kilograms of molybdenite ore.[4] This achievement paved the way
for an in-depth investigation into the chemical properties of rhenium and its compounds.

The First Synthesis of Perrhenic Acid
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With a sample of isolated rhenium, the Noddacks delved into exploring its chemical reactivity.
Their work, published in the years following the discovery, laid the foundation for our
understanding of rhenium chemistry. While the exact date for the very first synthesis of
perrhenic acid is not definitively cited in readily available literature, it is evident from their
subsequent publications that they were the first to prepare and characterize it.

The Noddacks' 1929 paper, "Die Sauerstoffverbindungen des Rheniums" (The Oxygen
Compounds of Rhenium), and their comprehensive 1933 book, "Das Rhenium," are the primary
sources detailing the early chemistry of rhenium, including the formation of its oxides and the
corresponding acid.

The initial synthesis of perrhenic acid was likely achieved through the oxidation of rhenium
metal or its oxides. The Noddacks would have observed that rhenium metal dissolves in
oxidizing acids, such as nitric acid, to yield a solution of perrhenic acid. Another key method,
which remains a standard procedure, is the dissolution of rhenium(VIl) oxide (Re207) in water.
This oxide, a yellow crystalline solid, readily reacts with water to form the strong, colorless
perrhenic acid (HReOa).

Experimental Protocols

Based on the established chemistry of rhenium, the likely experimental protocols for the first
synthesis of perrhenic acid by the Noddacks are outlined below. It is important to note that
specific quantitative data from their very first synthesis is not readily available in modern
databases and would require a direct review of their original publications.

Method 1: Oxidation of Rhenium Metal

o Reaction Setup: A small, precisely weighed sample of pure rhenium metal powder was
placed in a glass reaction vessel, likely a flask or beaker.

o Addition of Oxidizing Acid: Concentrated nitric acid (HNOs) was carefully added to the
reaction vessel.

e Reaction Conditions: The mixture was likely gently heated to facilitate the dissolution of the
metal. The reaction would have produced nitrogen oxides as byproducts.

e Equation: 3Re + 7THNOs - 3HReOas + 7NO + 2H20
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« |solation: After the complete dissolution of the rhenium metal, the excess nitric acid and
water would have been carefully removed, possibly through gentle evaporation, to yield a
concentrated solution of perrhenic acid.

Method 2: Dissolution of Rhenium(VIIl) Oxide

Preparation of Rhenium(VIl) Oxide: Rhenium metal was heated in a stream of pure, dry
oxygen to produce the volatile, yellow rhenium(VIl) oxide (Re207).

e Equation: 4Re + 702 -~ 2Re20y

e Hydration: The collected rhenium(VIl) oxide was then dissolved in a measured volume of
distilled water.

e Equation: Re207 + H20 - 2HReOa

e Result: This process would have yielded a clear, colorless solution of perrhenic acid.

Early Characterization and Properties

The Noddacks' initial investigations would have focused on determining the fundamental
properties of this newly synthesized acid. Their work would have established that perrhenic
acid is a strong acid, analogous to perchloric acid. They would have also investigated the
formation of its salts, the perrhenates, by reacting the acid with various metal hydroxides and
carbonates.

Quantitative Data Summary

While specific quantitative data from the initial discovery is scarce in contemporary literature,
the following table summarizes the key materials and expected yields based on stoichiometric
calculations, which the Noddacks would have used to verify their findings.
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Reactant Mass (g) Theoretical
Reactant(s) Product
(Example) Product Mass (g)
) Perrhenic Acid
Rhenium (Re) 1.00 1.35
(HReOa4)
Rhenium(VIIl) Oxide Perrhenic Acid
1.00 1.04
(Re207) (HReOa4)

Logical Relationship of Discovery and Synthesis

The following diagram illustrates the logical progression from the discovery of the element
rhenium to the synthesis and characterization of perrhenic acid.

Compound Synthesis
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Logical flow from the discovery of Rhenium to the synthesis of perrhenic acid.

Conclusion

The discovery of perrhenic acid was a direct and immediate consequence of the
groundbreaking discovery of rhenium by Ida and Walter Noddack and Otto Berg. Their
meticulous work not only added a new element to the periodic table but also rapidly expanded
our knowledge of its chemical behavior, including the prompt synthesis and characterization of
its most important acid. The experimental pathways they established for the creation of
perrhenic acid remain fundamental to the chemistry of rhenium to this day.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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